N-2-biphenylyl-2-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-(2-methoxyphenyl)-N-(2-phenylphenyl)acetamide
• InChI: InChI=1S/C21H19NO2/c1-24-20-14-8-5-11-17(20)15-21(23)22-19-13-7-6-12-18(19)16-9-3-2-4-10-16/h2-14H,15H2,1H3,(H,22,23)
• InChI Key: AFDTZWHDBSERLL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)NC2=CC=CC=C2C3=CC=CC=C3
• Molecular Formula: C21H19NO2
• Molecular Weight: 317.4 g/mol
• Solubility: 13.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-2-biphenylyl-2-(2-methoxyphenyl)acetamide, also known as methoxyphenylacetamide (MPA), is a synthetic compound with potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of MPA as a sigma-1 receptor ligand is not fully understood. However, it is believed to modulate the activity of the receptor, leading to downstream effects on various cellular pathways.
Biochemical and Physiological Effects:
Studies have shown that MPA can induce neuroprotective effects, improve cognitive function, and reduce anxiety-like behavior in animal models. Additionally, MPA has been shown to have anti-inflammatory properties and can modulate the immune response.

Advantages and Limitations for Lab Experiments

One advantage of using MPA in lab experiments is its high purity and stability, which allows for consistent and reproducible results. However, MPA is relatively expensive and may not be readily available in some research settings.

Future Directions

There are several potential future directions for research on MPA. One area of interest is its potential as a therapeutic agent for neurological and psychiatric disorders. Additionally, further studies are needed to fully elucidate the mechanism of action of MPA as a sigma-1 receptor ligand and to explore its effects on various cellular pathways. Finally, the development of more efficient and cost-effective synthesis methods for MPA could facilitate its use in a wider range of research settings.

Synthesis Methods

The synthesis of MPA involves the reaction of 2-biphenylcarboxylic acid with 2-methoxyaniline in the presence of acetic anhydride and sulfuric acid. The resulting product is then purified through recrystallization to obtain MPA in high yield and purity.

Scientific Research Applications

MPA has been studied for its potential use as a ligand for the sigma-1 receptor, which is a protein involved in various cellular processes such as calcium signaling, ion channel regulation, and stress response. Sigma-1 receptor ligands have been shown to have therapeutic potential for various neurological and psychiatric disorders, including Alzheimer's disease, depression, and addiction.